4-(2-Fluorophenoxy)piperidine hydrochloride

• IUPAC Name: 4-(2-fluorophenoxy)piperidine;hydrochloride
• InChI: InChI=1S/C11H14FNO.ClH/c12-10-3-1-2-4-11(10)14-9-5-7-13-8-6-9;/h1-4,9,13H,5-8H2;1H
• InChI Key: LPYCXDRKDWMHGU-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1OC2=CC=CC=C2F.Cl
• Molecular Formula: C11H15ClFNO
• DSSTOX Substance ID: DTXSID80587440
• Molecular Weight: 231.69 g/mol
• CAS RN: 3413-29-4

Description

4-(2-Fluorophenoxy)piperidine hydrochloride is a chemical compound with the CAS Number: 3413-29-4. It has a molecular weight of 231.7. The compound is a solid at room temperature.

Molecular Structure Analysis

The IUPAC name for this compound is this compound. The InChI code is 1S/C11H14FNO.ClH/c12-10-3-1-2-4-11(10)14-9-5-7-13-8-6-9;/h1-4,9,13H,5-8H2;1H.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a melting point of 180-181°C.

Scientific Research Applications

• Chemical and Pharmacological Properties : This compound, as a phenylpiperidine derivative, has been studied for its selective serotonin reuptake inhibition (SSRI) properties. It is indicated for treating various disorders such as depression and anxiety-related conditions. The research delves into its physicochemical properties, spectroscopic data, stability, and methods of preparation and analysis (Germann et al., 2013).

• Synthesis and Biological Evaluation : Studies have focused on the synthesis of related compounds and their evaluation as SSRIs. These compounds, modeled after potent antidepressants like fluoxetine, are synthesized and tested for their potential in treating depression with a potentially improved adverse reaction profile (Dorsey et al., 2004).

• Crystal Structure Analysis : Research into the crystal forms of this compound, particularly as it relates to paroxetine hydrochloride, has been conducted. This includes analyzing the crystal structure, which aids in understanding its physical and chemical properties better (Yokota et al., 1999).

• Antioxidant Properties : Some analogues of this compound have been identified as potent inhibitors of lipid peroxidation, demonstrating significant antioxidant properties. This suggests potential applications in oxidative stress-related therapeutic areas (Domány et al., 1996).

• Radiolabeled Probes for σ-1 Receptors : Halogenated analogues of 4-(phenoxymethyl)piperidines, including those with fluoroalkyl substituents, have been synthesized and evaluated as potential ligands for σ-1 receptors. These studies include in vivo evaluation in rats, indicating potential applications in imaging and study of σ receptors (Waterhouse et al., 1997).

• Synthesis and Anti-Leukemia Activity : The synthesis of related compounds and their potential anti-leukemia activity has been explored. This includes examining the effects of various substituted groups on their biological activity (Yang et al., 2009).

Mechanism of Action

While the specific mechanism of action for 4-(2-Fluorophenoxy)piperidine hydrochloride is not mentioned in the search results, it’s worth noting that piperidine, a similar compound, has been observed to have therapeutic potential against various types of cancers. It acts as a potential clinical agent against cancers, such as breast cancer, prostate cancer, colon cancer, lung cancer, and ovarian cancer, when treated alone or in combination with some novel drugs.

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements include H302, H315, H319, H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.